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This technical support center provides troubleshooting guidance, key data, and standardized
protocols for researchers engaged in the experimental and computational refinement of
potential energy surfaces (PES) for ozone (Os) isomers.

Frequently Asked Questions (FAQs)

Q1: Why is a multireference quantum chemistry method essential for accurately describing the
Os potential energy surface?

Al: The ground electronic state of ozone (Czv isomer) and its transition states exhibit significant
multireference character. This means that the electronic wavefunction cannot be accurately
described by a single Slater determinant, which is the foundation of single-reference methods
like standard Density Functional Theory (DFT) or Coupled Cluster (CCSD(T)). The diradical
nature of ozone leads to the existence of several low-lying electronic states that can interact
and mix.[1] Multireference methods, such as the Multireference Configuration Interaction
(MRCI) or Complete Active Space Second-Order Perturbation Theory (CASPT2), are required
to correctly describe these interactions and avoid catastrophic failures in predicting the PES
shape, especially near dissociation limits or transition states.[2]
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Q2: What is the "reef" feature sometimes seen on the Os PES, and is it real?

A2: The "reef" is a submerged barrier (a local maximum along the minimum energy path) in the
entrance/exit channel of the O(3P) + O2(32Zg~) reaction. For many years, it was a persistent
feature in theoretical calculations. However, more recent high-level calculations have shown
that this reef is a computational artifact. It arises from an improperly described avoided crossing
between the ground state and an excited electronic state of the same symmetry when using
certain single-state calculation methods.[3] A proper multi-state treatment, such as a
dynamically weighted multi-state MRCI calculation, eliminates this spurious feature, leading to
better agreement with experimental reaction kinetics, particularly the negative temperature
dependence of isotope exchange rates.[3]

Q3: My calculated vibrational frequencies for the Os ground state are systematically off from
experimental values. What is the likely cause?

A3: Discrepancies between calculated and experimental vibrational frequencies often point to
inaccuracies in the curvature of the PES around the equilibrium geometry. Key factors include:

o Basis Set Incompleteness: The basis set may be too small. For quantitative accuracy (+ 30
cm~1) in ozone's harmonic frequencies, basis sets including at least f-type polarization
functions are considered essential.[4]

« Insufficient Electron Correlation: The level of theory may not capture enough of the dynamic
electron correlation. While methods like CCSD(T) can provide excellent results for harmonic
frequencies, the multireference nature of the molecule can still pose challenges.[4]

e Anharmonicity: You may be comparing calculated harmonic frequencies with experimental
fundamental frequencies. The difference is due to anharmonicity. Calculating the cubic and
quartic force constants is necessary to apply anharmonic corrections via second-order
perturbation theory.[4]

e Poor PES Fit: If you are using an analytically fitted PES, the fitting procedure itself may have
smoothed out or distorted the curvature at the minimum.

Troubleshooting Guide

This guide addresses more specific problems in a question-and-answer format.
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Q: My multireference calculation (CASSCF/MRCI) for the Os isomerization transition state fails

to converge. What steps can | take?

A: Convergence issues in multireference calculations for Os are common due to the complex
electronic structure at transition states. Consider the following troubleshooting workflow:

Convergence Failure

1. Verify Active Space
Is it appropriate for the TS geometry?
Does it include all key valence orbitals?

If space is correct

2. Use State-Averaging
Average the CASSCF calculation over the
ground and relevant excited states (e.g., 1*A' and 21A").

If still failing

3. Apply Level Shifting
Introduce a small energy shift to the
denominators to dampen oscillations.

If still failing

4. Check Initial Geometry
Is the starting geometry reasonable?
Try optimizing with a cheaper method first.

If successful

Successful Convergence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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